Cas no 7595-82-6 (Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-)

• Product Name: Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-
• CAS No: 7595-82-6
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 575669
• PubChem ID: 344510
• Update Time: 2025-04-19

Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-
• (6-acetyl-2-acetyloxy-3-methoxyphenyl) acetate
• 1-(2,3-Diacetoxy-4-methoxy-phenyl)-aethanon
• 1-(2,3-diacetoxy-4-methoxy-phenyl)-ethanone
• AC1L80PT
• NSC401472
• 7595-82-6
• DTXSID10322528
• NSC-401472
• 3-Acetyl-6-methoxy-1,2-phenylene diacetate

• Inchi： 1S/C13H14O6/c1-7(14)10-5-6-11(17-4)13(19-9(3)16)12(10)18-8(2)15/h5-6H,1-4H3
• InChI Key： GOYBUMLAFMDMCA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=C(C=CC=1C(C)=O)OC)OC(C)=O

Computed Properties

• Exact Mass: 266.07902
• Monoisotopic Mass: 266.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 404.5°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.507
• PSA: 78.9
• LogP: 1.74840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones